1-(5-amino-4H-1,2,4-triazol-3-yl)piperidine-4-carboxylic acid
Overview
Description
“1-(5-amino-4H-1,2,4-triazol-3-yl)piperidine-4-carboxylic acid” is a chemical compound with the molecular formula C8H13N5O2 and a molecular weight of 211.22 . It is a derivative of the 1,2,4-triazole class of compounds .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . Two complementary pathways were proposed for the preparation of N-substituted 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides . These methods use the same types of starting materials viz. succinic anhydride, aminoguanidine hydrochloride, and a variety of amines .Molecular Structure Analysis
The molecular structure of “1-(5-amino-4H-1,2,4-triazol-3-yl)piperidine-4-carboxylic acid” includes a 1,2,4-triazole ring, which is a five-membered ring with three nitrogen atoms . The compound also contains a piperidine ring, which is a six-membered ring with one nitrogen atom .Chemical Reactions Analysis
The chemical reactions involving “1-(5-amino-4H-1,2,4-triazol-3-yl)piperidine-4-carboxylic acid” and similar compounds have been studied . The reactions depend on the amine nucleophilicity . The first pathway started with the preparation of N-guanidinosuccinimide, which then reacted with amines under microwave irradiation to afford the desired products .Physical And Chemical Properties Analysis
The compound has a predicted density of 1.498±0.06 g/cm3 and a predicted boiling point of 534.0±60.0 °C . The melting point and flash point are not available .Scientific Research Applications
Antiviral Properties
The 1,2,4-triazole ring, a component of the compound, has been associated with antiviral properties . This suggests that the compound could potentially be used in the development of antiviral drugs.
Anti-inflammatory Applications
1,2,4-triazole derivatives have been reported to exhibit anti-inflammatory activity . This indicates that the compound could be explored for its potential use in treating inflammatory conditions.
Anticancer and Antitumor Activities
Research has shown that 1,2,4-triazole derivatives can exhibit promising anticancer activities . This suggests that the compound could be used in the development of novel anticancer agents.
Antimicrobial Activities
The 1,2,4-triazole ring has been associated with antimicrobial activities . This indicates that the compound could potentially be used in the development of new antimicrobial drugs.
Agricultural Applications
1,2,4-triazole derivatives have been used in agriculture, particularly as pesticides . This suggests that the compound could be used in the development of new pesticides.
Material Sciences
1,2,4-triazoles have usages in various fields such as pharmaceutic chemistry, agrochemistry, materials sciences, and organic catalysts . This indicates that the compound could be used in the development of new materials or as a catalyst in organic reactions.
Sensor Development
Heterocyclic Schiff bases, which include 1,2,4-triazole derivatives, find promising potential applications as sensors (optical and electrical) . This suggests that the compound could be used in the development of new sensor technologies.
Dye and Pigment Production
Heterocyclic Schiff bases, including 1,2,4-triazole derivatives, are used in the production of dyes and pigments . This indicates that the compound could be used in the development of new dyes and pigments.
Mechanism of Action
Target of Action
It is a representative of aminoazolecarboxylic acids, which are known to form heteroaromatic oligoamides and affect gene expression .
Mode of Action
Aminoazolecarboxylic acids, to which this compound belongs, are known to form heteroaromatic oligoamides and affect gene expression . This suggests that the compound may interact with its targets by forming oligoamides and influencing gene expression.
Biochemical Pathways
Given its potential to affect gene expression , it can be inferred that it may influence various biochemical pathways that are regulated by gene expression.
Result of Action
As a representative of aminoazolecarboxylic acids, it is known to form heteroaromatic oligoamides and affect gene expression . This suggests that it may have a broad range of molecular and cellular effects, depending on the specific genes it influences.
properties
IUPAC Name |
1-(5-amino-1H-1,2,4-triazol-3-yl)piperidine-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N5O2/c9-7-10-8(12-11-7)13-3-1-5(2-4-13)6(14)15/h5H,1-4H2,(H,14,15)(H3,9,10,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RBOXDPNEPJIQKC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)O)C2=NNC(=N2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N5O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301183240 |
Source
|
| Record name | 1-(3-Amino-1H-1,2,4-triazol-5-yl)-4-piperidinecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301183240 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(5-amino-4H-1,2,4-triazol-3-yl)piperidine-4-carboxylic acid | |
CAS RN |
1251924-54-5 |
Source
|
| Record name | 1-(3-Amino-1H-1,2,4-triazol-5-yl)-4-piperidinecarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1251924-54-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(3-Amino-1H-1,2,4-triazol-5-yl)-4-piperidinecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301183240 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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